6-Acetoxy-4-(4-chloro-phenylamino)-7-methoxy-quinazoline
Cat. No. B1647404
M. Wt: 343.8 g/mol
InChI Key: LDAXXFWTVYOZMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07217717B2
Procedure details
To a solution of 6-acetoxy-7-methoxy-quinazolin-4-one (RO0505111-000) (1.0 g, 4.26 mmol) (from Example 15, Step A, supra) in SOCl2 (12.5 mL) (Aldrich) was added a few drops of DMF (0.1 mL). The reaction mixture was then heated with stirring at 100° C. for 3 hours. The solvents were evaporated and the residue was dried in vacuo. The residue was dissolved in 2-propanol (20 mL), then 4-chloroaniline (0.6 g, 4.69 mmol) (Fluka) was added. The reaction mixture was heated at 110° C. for 3 hours. The reaction mixture was cooled to room temperature and filtered. The precipitate was collected and dried in vacuo to give 6-acetoxy-4-(4-chloro-phenylamino)-7-methoxy-quinazoline as a gray solid. (Yield 1.45 g, 99%).
Identifiers
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REACTION_CXSMILES
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[C:1]([O:4][C:5]1[CH:6]=[C:7]2[C:12](=[CH:13][C:14]=1[O:15][CH3:16])[N:11]=[CH:10][NH:9][C:8]2=O)(=[O:3])[CH3:2].[Cl:18][C:19]1[CH:25]=[CH:24][C:22]([NH2:23])=[CH:21][CH:20]=1>O=S(Cl)Cl.CN(C=O)C>[C:1]([O:4][C:5]1[CH:6]=[C:7]2[C:12](=[CH:13][C:14]=1[O:15][CH3:16])[N:11]=[CH:10][N:9]=[C:8]2[NH:23][C:22]1[CH:24]=[CH:25][C:19]([Cl:18])=[CH:20][CH:21]=1)(=[O:3])[CH3:2]
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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C(C)(=O)OC=1C=C2C(NC=NC2=CC1OC)=O
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Name
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Quantity
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12.5 mL
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Type
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solvent
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Smiles
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O=S(Cl)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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0.6 g
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Type
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reactant
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Smiles
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ClC1=CC=C(N)C=C1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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Details
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with stirring at 100° C. for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was then heated
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CUSTOM
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Type
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CUSTOM
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Details
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The solvents were evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue was dried in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in 2-propanol (20 mL)
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was heated at 110° C. for 3 hours
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Duration
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3 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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The precipitate was collected
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried in vacuo
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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C(C)(=O)OC=1C=C2C(=NC=NC2=CC1OC)NC1=CC=C(C=C1)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
